Cas no 1249297-67-3 (Ethyl 2-amino-3-methoxy-2-methylpropanoate)

• Product Name: Ethyl 2-amino-3-methoxy-2-methylpropanoate
• CAS No: 1249297-67-3
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD16142670
• CID: 5608336
• PubChem ID: 61937989
• Update Time: 2025-06-14

Ethyl 2-amino-3-methoxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-methoxy-2-methylpropanoate
• AKOS011211986
• EN300-866120
• 1249297-67-3
• Ethyl 2-amino-3-methoxy-2-methylpropanoate

• MDL： MFCD16142670
• Inchi： 1S/C7H15NO3/c1-4-11-6(9)7(2,8)5-10-3/h4-5,8H2,1-3H3
• InChI Key： RLEDQBKKWXBVCU-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)OCC)(C)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 2-amino-3-methoxy-2-methylpropanoate

Comprehensive Overview of Ethyl 2-amino-3-methoxy-2-methylpropanoate (CAS No. 1249297-67-3)

Ethyl 2-amino-3-methoxy-2-methylpropanoate, with the CAS number 1249297-67-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of amino, methoxy, and methyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₇H₁₅NO₃) offers balanced lipophilicity and reactivity, aligning with modern demands for sustainable and efficient chemical processes.

Recent trends in green chemistry and drug discovery have spurred interest in compounds like Ethyl 2-amino-3-methoxy-2-methylpropanoate. Researchers highlight its potential as a building block for peptide mimetics and chiral catalysts, addressing frequent search queries such as "amino ester applications in medicine" or "methoxy-modified propanoate synthesis." The compound’s stereocenter at the 2-position enables enantioselective reactions, a hot topic in asymmetric synthesis forums.

From an industrial perspective, CAS 1249297-67-3 is valued for its stability under mild conditions, reducing energy consumption in production—a key concern for ESG (Environmental, Social, and Governance)-focused manufacturers. Analytical studies using HPLC and NMR confirm its high purity (>98%), meeting stringent standards for GMP (Good Manufacturing Practice) compliance. This aligns with frequent searches like "high-purity amino esters for APIs" or "scalable esterification methods."

The compound’s methoxy group enhances solubility in polar solvents, a feature explored in drug formulation studies. Patent databases reveal its use in prodrug designs, particularly for CNS-targeted therapies—addressing trending queries on "blood-brain barrier penetration techniques." Meanwhile, its ethyl ester moiety allows controlled hydrolysis, a mechanism leveraged in sustained-release applications.

In agrochemical contexts, Ethyl 2-amino-3-methoxy-2-methylpropanoate serves as a precursor for herbicide safeners, mitigating crop damage while maintaining efficacy. This resonates with searches like "eco-friendly crop protection chemicals." Regulatory databases classify it as non-hazardous under normal handling, though proper PPE (Personal Protective Equipment) is recommended during lab-scale reactions.

Future research directions include optimizing its microwave-assisted synthesis—a popular topic in process chemistry circles—and exploring biocatalytic routes using engineered enzymes. These innovations could position CAS 1249297-67-3 as a benchmark for cost-effective and low-waste production, answering growing demands for "circular economy in fine chemicals."